Cas no 125055-57-4 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-hexyl-6-methyl-4-oxo-)

• Product name: 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-hexyl-6-methyl-4-oxo-
• CAS No: 125055-57-4
• MF: C₁₆H₂₁N₃O₂
• MW: 287.35684
• CID: 198300
• PubChem ID: 3079279

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-hexyl-6-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-hexyl-6-methyl-4-oxo-
• N-hexyl-6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• DTXSID70154564
• N-hexyl-6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• SCHEMBL9126552
• N-hexyl-6-methyl-4-oxo-4H-pyrido-[1,2-a]pyrimidine-3-carboxamide
• N-Hexyl-6-methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
• WQSDPVQRXJGUTP-UHFFFAOYSA-N
• 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-hexyl-6-methyl-4-oxo-
• 125055-57-4

• Inchi： InChI=1S/C16H21N3O2/c1-3-4-5-6-10-17-15(20)13-11-18-14-9-7-8-12(2)19(14)16(13)21/h7-9,11H,3-6,10H2,1-2H3,(H,17,20)
• InChI Key： WQSDPVQRXJGUTP-UHFFFAOYSA-N
• SMILES： CCCCCCNC(C1=CN=C2C=CC=C(C)N2C1=O)=O

Computed Properties

• Exact Mass: 287.16353
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77